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Compound of Interest

Methyl 5-chloro-2-
Compound Name:
methoxybenzoate

Cat. No.: B154170

Essential Safety and Handling Guide for Methyl
5-chloro-2-methoxybenzoate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Methyl 5-chloro-2-methoxybenzoate (CAS No: 33924-48-0). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing exposure and mitigating risks associated with this chemical.

Methyl 5-chloro-2-methoxybenzoate is classified as a substance that causes skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] Adherence to the personal
protective equipment (PPE) guidelines and operational plans outlined below is imperative for
safe laboratory practices.

Hazard Identification and Classification

Hazard Class GHS Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation

Specific target organ toxicity — H335: May cause respiratory

. Category 3 o
single exposure irritation
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Data sourced from multiple safety data sheets.[1]

Recommended Personal Protective Equipment
(PPE)

To ensure personal safety, the following PPE is mandatory when handling Methyl 5-chloro-2-
methoxybenzoate:
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side-

shields or goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. A
face shield may be necessary

if there is a splash hazard.[2]

[3]

Hand Protection

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin
exposure.[2][4] While specific
material breakthrough times
are not provided in the search
results, chemical-impermeable

gloves are recommended.[5]

Body Protection

Laboratory coat

A standard lab coat is sufficient
for most applications. For
larger quantities, additional
protective clothing may be
required.[2][3]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 dust mask)

To be used in the case of
insufficient ventilation, when
handling large quantities, or if
dust or aerosols are
generated.[2][4] Not typically
required under normal use with

adequate ventilation.[3]

Experimental Workflow and Handling Procedures

Proper handling of Methyl 5-chloro-2-methoxybenzoate is critical to prevent exposure. The

following workflow outlines the key steps for safe handling, from preparation to disposal.
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Preparation Phase

[ Review Safety Data Sheet (SDS) ]

Step 1

Ensure proper ventilation
(fume hood)

)

Step 2

Don appropriate Personal
Protective Equipment (PPE)

)

Step 3

Handling Phase

Weigh and transfer chemical
in a designated area

)

DuringjUse
i

If Spill Occurs

Emergency Response

Keep container tightly closed
when not in use

During Use

[ Avoid generating dust or aerosols

~N

In case of spill, evacuate
and ventilate the area

Use absorbent material for cleanup

Post-Experiment

Disposal Phas‘ P

Collect waste in a labeled,
sealed container

Final Step

Dispose of waste through an
approved hazardous waste program

[ Decontaminate work surfaces ]

Click to download full resolution via product page

Safe handling workflow for Methyl 5-chloro-2-methoxybenzoate.
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Operational and Disposal Plans

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid direct contact with the skin and eyes.[5]

Avoid breathing in dust, fumes, or vapors.[5]

Wash hands thoroughly after handling the chemical.[2]

Keep the container tightly closed when not in use.[3][5]

Storage:

» Store in a cool, dry, and well-ventilated location.[3][5]

o Keep the container tightly sealed.[3][5]

o Store away from incompatible materials, such as strong oxidizing agents.[3]
Spill Response:

 In the event of a spill, ensure the area is well-ventilated and evacuate personnel.
¢ Use an absorbent material to contain and clean up the spill.

o Collect the spilled material and any contaminated absorbent into a sealed container for
proper disposal.

Disposal:

» All waste containing Methyl 5-chloro-2-methoxybenzoate must be treated as hazardous
waste.

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations at an approved waste disposal facility.[5]
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» Do not release the chemical into the environment.[3] One disposal method is to dissolve the
material in a combustible solvent and incinerate it in a chemical incinerator equipped with an
afterburner and scrubber.[6]

o Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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